Cas no 175202-07-0 (Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate)

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate is a functionalized thiophene derivative with potential applications in pharmaceutical and agrochemical research. The compound features a thiophene core substituted with an amino group, an isopropylsulfonyl moiety, and a methylthio group, along with a methyl ester at the 2-position. These functional groups enhance its reactivity, making it a versatile intermediate for synthesizing more complex heterocyclic systems. The isopropylsulfonyl group contributes to improved solubility and stability, while the methylthio and amino groups offer sites for further derivatization. Its well-defined structure and purity make it suitable for exploratory studies in medicinal chemistry and material science.
Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate structure
175202-07-0 structure
Product Name:Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
CAS No:175202-07-0
MF:C10H15NO4S3
MW:309.425399065018
MDL:MFCD00067980
CID:134138
PubChem ID:2778659
Update Time:2025-06-08

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
    • Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
    • METHYL 3-AMINO-4-(ISOPROPYLSULPHONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
    • methyl 3-amino-5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylate
    • HMS2784P19
    • HMS554D09
    • Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-c
    • methyl 3-amino-5-(methylsulfanyl)-4-(propane-2-sulfonyl)thiophene-2-carboxylate
    • AS-9152
    • Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene- 2-carboxylate
    • Maybridge1_004475
    • A811826
    • AKOS015908455
    • CS-0324169
    • 4-N-BUTYLPYRIDINE-2-CARBOXYLICACID
    • 2-Thiophenecarboxylicacid,3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-,methyl ester
    • MLS000859219
    • 3-amino-5-(methylthio)-4-propan-2-ylsulfonyl-2-thiophenecarboxylic acid methyl ester
    • DTXSID50381058
    • SMR000459398
    • CHEMBL1707555
    • MFCD00067980
    • CCG-252489
    • 2-Thiophenecarboxylic acid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
    • FT-0628527
    • 175202-07-0
    • MDL： MFCD00067980
    • Inchi： 1S/C10H15NO4S3/c1-5(2)18(13,14)8-6(11)7(9(12)15-3)17-10(8)16-4/h5H,11H2,1-4H3
    • InChI Key： MAKNYIHVISBSOW-UHFFFAOYSA-N
    • SMILES： S(C1=C(SC)SC(C(=O)OC)=C1N)(C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 309.01600
  • Monoisotopic Mass: 309.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • Density: 1.41
  • Melting Point: 151 °C
  • Boiling Point: 532.7°C at 760 mmHg
  • Flash Point: 276°C
  • Refractive Index: 1.601
  • PSA: 148.38000
  • LogP: 3.68290

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Pricemore >>

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Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
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